2,2-Dimethyl-1-phenylpentane-1,3-dione

• CAS No.: 92115-30-5
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 2,2-dimethyl-1-phenylpentane-1,3-dione
• InChI: InChI=1S/C13H16O2/c1-4-11(14)13(2,3)12(15)10-8-6-5-7-9-10/h5-9H,4H2,1-3H3
• InChI Key: WEHMUBQIUIOOBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C(C)(C)C(=O)C1=CC=CC=C1

Description

2,2-Dimethyl-1-phenylpentane-1,3-dione is a β-diketone derivative characterized by a pentane backbone with ketone groups at positions 1 and 3. The phenyl group at position 1 and two methyl substituents at position 2 distinguish it from other 1,3-diones.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-1-phenylpentane-1,3-dione can be achieved through various methods. One common approach involves the condensation of acetone with malonic acid in the presence of acetic anhydride and sulfuric acid . Another method includes the reaction of malonic acid with isopropenyl acetate and catalytic sulfuric acid .

Industrial Production Methods

Industrial production of this compound typically involves large-scale reactions using similar synthetic routes. The choice of method depends on factors such as cost, availability of reagents, and desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-1-phenylpentane-1,3-dione undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: Reduction reactions can convert the diketone groups into alcohols.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Reagents such as bromine (Br2) and nitric acid (HNO3) are used for electrophilic aromatic substitution.

Major Products Formed

Oxidation: Products can include carboxylic acids and other oxidized derivatives.

Reduction: Alcohols are the primary products.

Substitution: Substituted phenyl derivatives are formed.

Scientific Research Applications

2,2-Dimethyl-1-phenylpentane-1,3-dione has several applications in scientific research:

Chemistry: It is used as a starting material for the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-1-phenylpentane-1,3-dione involves its interaction with molecular targets such as enzymes and receptors. The diketone groups can form hydrogen bonds and other interactions with these targets, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Steric and Electronic Effects

• Steric Hindrance : The 2,2-dimethyl groups in the target compound likely reduce conformational flexibility and enhance stability, similar to 2-methyl substituents in cyclopentane-1,3-diones used in diaza steroidal synthesis .
• Electron-Withdrawing Groups : Nitro or carbonyl substituents (e.g., in ) increase electrophilicity, critical for biological activity (e.g., kinase inhibition in TX-2036 ).

Crystallography and Intermolecular Interactions

• Hydrogen Bonding : The 90° dihedral angle in isoindoline-1,3-dione derivatives () facilitates centrosymmetric dimer formation via C–H···O bonds. The target compound’s methyl groups may disrupt such interactions, altering crystal packing .